Cas no 2177365-45-4 (N-tert-butyl-3-(thiophen-2-yl)pyrrolidine-1-carboxamide)

• Product Name: N-tert-butyl-3-(thiophen-2-yl)pyrrolidine-1-carboxamide
• CAS No: 2177365-45-4
• MF: C₁₃H₂₀N₂OS
• MW: 252.375701904297
• CID: 5337652
• Update Time: 2025-06-30

N-tert-butyl-3-(thiophen-2-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-butyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide
• N-tert-butyl-3-thiophen-2-ylpyrrolidine-1-carboxamide
• N-tert-butyl-3-(thiophen-2-yl)pyrrolidine-1-carboxamide

• Inchi： 1S/C13H20N2OS/c1-13(2,3)14-12(16)15-7-6-10(9-15)11-5-4-8-17-11/h4-5,8,10H,6-7,9H2,1-3H3,(H,14,16)
• InChI Key： BCKCSFITFISCNG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CN(C(NC(C)(C)C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.1
• Topological Polar Surface Area: 60.6

Additional information on N-tert-butyl-3-(thiophen-2-yl)pyrrolidine-1-carboxamide

Introduction to N-tert-butyl-3-(thiophen-2-yl)pyrrolidine-1-carboxamide (CAS No. 2177365-45-4)

N-tert-butyl-3-(thiophen-2-yl)pyrrolidine-1-carboxamide, identified by its CAS number 2177365-45-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a thiophene ring and a tert-butyl group, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The< strong>tert-butyl group in the molecule enhances its lipophilicity, which is a critical factor in drug bioavailability and membrane permeability. This characteristic makes N-tert-butyl-3-(thiophen-2-yl)pyrrolidine-1-carboxamide an attractive scaffold for designing molecules that can effectively interact with biological targets. Additionally, the< strong>thiophene ring introduces sulfur atoms, which are known to participate in various biochemical reactions and can serve as pharmacophores in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrolidine derivatives, especially those incorporating heterocyclic structures like thiophene. Research has shown that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The< strong>N-tert-butyl group not only influences the physicochemical properties of the molecule but also plays a role in modulating its interactions with biological targets.

One of the most compelling aspects of N-tert-butyl-3-(thiophen-2-yl)pyrrolidine-1-carboxamide is its potential as a lead compound for drug discovery. The combination of the< strong>pyrrolidine and< strong>thiophene moieties provides a rich structural framework that can be modified to optimize biological activity. For instance, studies have demonstrated that variations in the substitution patterns of these rings can significantly alter the pharmacokinetic and pharmacodynamic properties of the compound.

The synthesis of N-tert-butyl-3-(thiophen-2-yl)pyrrolidine-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to facilitate the construction of the thiophene-pyrrolidine core. These methods not only improve efficiency but also allow for greater flexibility in modifying the molecular structure.

Evaluation of N-tert-butyl-3-(thiophen-2-yl)pyrrolidine-1-carboxamide in vitro has revealed promising biological activities. Preclinical studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, it has shown potential as an antagonist for specific G protein-coupled receptors (GPCRs), which are implicated in various physiological processes. The ability to modulate these receptors could have therapeutic implications in conditions such as neurological disorders and cardiovascular diseases.

The< strong>N-heterocyclic nature of N-tert-butyl-3-(thiophen-2-yl)pyrrolidine-1-carboxamide also makes it an interesting candidate for further exploration in medicinal chemistry. Heterocyclic compounds are known for their diverse biological activities and have been widely used in drug development. The incorporation of thiophene into the pyrrolidine framework introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions with biological targets. This feature is particularly valuable for designing molecules with high affinity and selectivity.

In conclusion, N-tert-butyl-3-(thiophen-2-y l)pyrrolidine -1 -carboxamide (CAS No. 2177365 -45 -4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in discovering new therapeutic agents that address unmet medical needs.